Cas no 2231664-22-3 (methyl cis-3-(aminomethyl)cyclobutanecarboxylate;hydrochloride)

• Product Name: methyl cis-3-(aminomethyl)cyclobutanecarboxylate;hydrochloride
• CAS No: 2231664-22-3
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 5690199
• PubChem ID: 86222900
• Update Time: 2026-03-11

methyl cis-3-(aminomethyl)cyclobutanecarboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl cis-3-(aminomethyl)cyclobutane-1-carboxylate hydrochloride
• AS-84522
• Methyltrans-3-(aminomethyl)cyclobutane-1-carboxylatehydrochloride
• methyl (1r,3r)-3-(aminomethyl)cyclobutane-1-carboxylate hydrochloride
• methyl cis-3-(aminomethyl)cyclobutanecarboxylate;hydrochloride
• EN300-23002485
• SB22306
• Methyl trans-3-(Aminomethyl)cyclobutanecarboxylate Hydrochloride
• P20409
• methyl 3-(aminomethyl)cyclobutanecarboxylate hydrochloride salt
• DEFMSHLXCSNVHM-UHFFFAOYSA-N
• BS-43426
• AKOS025289889
• Methyl 3-(aminomethyl)cyclobutanecarboxylate HCl
• methyl 3-(aminomethyl)cyclobutane-1-carboxylate;hydrochloride
• SCHEMBL17062268
• trans-Methyl 3-(aminomethyl)cyclobutanecarboxylate hydrochloride
• SY344025
• CS-0049146
• cis-Methyl 3-(aminomethyl)cyclobutanecarboxylate hydrochloride
• 2231664-22-3
• MFCD28014565
• Methyl trans-3-(aminomethyl)cyclobutane-1-carboxylate HCl
• trans-Methyl3-(aminomethyl)cyclobutanecarboxylatehydrochloride
• MFCD31705522
• D84841
• Methyl cis-3-(Aminomethyl)cyclobutanecarboxylate Hydrochloride
• methyl (1s,3s)-3-(aminomethyl)cyclobutane-1-carboxylate hydrochloride
• MFCD31705523
• Methyl 3-(aminomethyl)cyclobutane-1-carboxylate HCl
• trans-Methyl-3-(aminomethyl)cyclobutane-1-carboxylate hydrochloride
• SY344024
• cis-Methyl-3-(aminomethyl)cyclobutane-1-carboxylate hydrochloride
• 1630907-39-9
• Methyl 3-(Aminomethyl)cyclobutanecarboxylate Hydrochloride
• SY029404
• CS-0433536
• methyl 3-(aminomethyl)cyclobutane-1-carboxylate hydrochloride
• P14518
• 2231663-54-8
• AS-52163
• methyl trans-3-(aminomethyl)cyclobutane-1-carboxylate hydrochloride
• CS-0309706
• EN300-23002486
• methyl cis-3-(aminomethyl)cyclobutanecarboxylate
• DB-402087

• Inchi： 1S/C7H13NO2.ClH/c1-10-7(9)6-2-5(3-6)4-8;/h5-6H,2-4,8H2,1H3;1H
• InChI Key： DEFMSHLXCSNVHM-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1CC(CN)C1)=O

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl cis-3-(aminomethyl)cyclobutanecarboxylate;hydrochloride

Professional Introduction to Methyl cis-3-(aminomethyl)cyclobutanecarboxylate;hydrochloride (CAS No. 2231664-22-3)

Methyl cis-3-(aminomethyl)cyclobutanecarboxylate;hydrochloride, identified by the CAS number 2231664-22-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various therapeutic applications. The presence of both an amine and a carboxylate group in its molecular structure contributes to its versatility, enabling interactions with biological targets in multiple ways.

The methyl cis-3-(aminomethyl)cyclobutanecarboxylate moiety is particularly noteworthy due to its cyclobutane ring, which introduces a rigid conformational constraint. This structural feature can be exploited to design molecules with enhanced binding affinity and selectivity towards specific biological receptors. In recent years, there has been growing interest in the development of cyclic compounds as pharmacophores, owing to their ability to mimic natural biomolecules and interact with biological systems more effectively than linear analogs.

Recent studies have highlighted the potential of cis-3-(aminomethyl)cyclobutanecarboxylate derivatives in modulating enzyme activity and receptor binding. For instance, researchers have explored its utility in the design of kinase inhibitors, where the cyclobutane ring can stabilize the binding pose by restricting rotational freedom around certain bonds. Additionally, the amine group provides a site for hydrogen bonding or ionic interactions, further enhancing the compound's interaction with biological targets.

The hydrochloride salt form of this compound (hydrochloride) is particularly advantageous from a formulation perspective. The salt form improves solubility and stability, which are critical factors for drug development. Enhanced solubility facilitates efficient absorption and distribution within the body, while stability ensures that the compound remains effective throughout its shelf life. These properties make it an attractive candidate for further investigation in preclinical and clinical studies.

In the realm of medicinal chemistry, the synthesis of methyl cis-3-(aminomethyl)cyclobutanecarboxylate;hydrochloride involves sophisticated organic transformations that highlight the ingenuity of synthetic chemists. The construction of the cyclobutane ring often requires multi-step processes, including ring-closing metathesis or cycloaddition reactions, which are well-documented in organic literature. The introduction of the amine functionality at the 3-position and subsequent esterification with methanol followed by salt formation are critical steps that define the final product's characteristics.

The compound's potential applications extend beyond kinase inhibition. Preliminary investigations have suggested its efficacy in interacting with other biological targets such as G-protein coupled receptors (GPCRs) and ion channels. The rigid framework provided by the cyclobutane ring can be tailored to fit into specific binding pockets within these receptors, leading to potent and selective modulation of their activity. Such interactions are pivotal in developing treatments for neurological disorders, cardiovascular diseases, and other conditions where GPCR or ion channel dysregulation plays a role.

Advances in computational chemistry have further accelerated the discovery process for compounds like methyl cis-3-(aminomethyl)cyclobutanecarboxylate;hydrochloride. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. This high-throughput virtual screening approach has significantly reduced the time and resources required to identify promising candidates for further development.

The hydrochloride salt form also benefits from improved pharmacokinetic properties compared to its free base counterpart. This is particularly relevant for oral administration routes, where solubility and bioavailability are paramount. The chloride ion can enhance permeability across biological membranes, ensuring that the active pharmaceutical ingredient reaches its target site in sufficient concentrations.

Future research directions for methyl cis-3-(aminomethyl)cyclobutanecarboxylate;hydrochloride may include exploring its role in drug repurposing initiatives. By re-examining existing literature and leveraging computational models, scientists can uncover new therapeutic potentials for this compound or its derivatives. Such efforts could lead to faster development cycles and more efficient use of resources in drug discovery pipelines.

The synthesis and characterization of this compound also contribute to broader advancements in synthetic methodology. Techniques developed during its preparation can be applied to other challenging molecular frameworks, fostering innovation across multiple disciplines within chemical research. This cross-pollination of ideas is essential for pushing the boundaries of what is possible in pharmaceutical development.

In conclusion, methyl cis-3-(aminomethyl)cyclobutanecarboxylate;hydrochloride (CAS No. 2231664-22-3) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its rigid cyclobutane core combined with functional groups such as amine and carboxylate makes it a versatile building block for drug discovery efforts aimed at modulating enzyme activity and receptor binding. The hydrochloride salt form enhances its solubility and stability, making it an ideal candidate for further preclinical and clinical investigations.